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Compound of Interest

Compound Name: Ethyl 4-(4-bromophenyl)butanoate

Cat. No.: B189600

Essential Safety and Handling Guide for Ethyl 4-(4-
bromophenyl)butanoate

This guide provides immediate, essential safety protocols, operational instructions, and
disposal plans for researchers, scientists, and drug development professionals handling Ethyl
4-(4-bromophenyl)butanoate. The following procedures are designed to ensure safe
laboratory practices and mitigate risks associated with the handling of this chemical.

Hazard Identification and Classification

Ethyl 4-(4-bromophenyl)butanoate is classified as hazardous.[1][2] It is harmful if swallowed
and causes serious eye irritation.[1][2]

» Signal Word: Warning[1][2]

e Primary Hazards: Acute oral toxicity, serious eye irritation.[1][2]

Physical and Chemical Properties

A summary of the key quantitative data for Ethyl 4-(4-bromophenyl)butanoate is provided
below.
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Property Value Source
Molecular Formula C12H15BrO2 [3]
Molecular Weight 271.15 g/mol [3]
Physical State Solid [2]
Appearance White [2]
Melting Point 29-31°C/84.2-87.8°F 2]
Boiling Point 330.7 £ 25.0 °C at 760 mmHg [3]
Flash Point >110°C/>230 °F [1]

Operational and Safety Protocols

Adherence to the following personal protective equipment (PPE), handling, and emergency
procedures is mandatory to ensure personnel safety.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. The following equipment
must be worn when handling Ethyl 4-(4-bromophenyl)butanoate.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles, as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][2]

» Skin Protection:
o Hand Protection: Wear protective gloves (e.g., Nitrile rubber).[2]

o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1][2] An
impervious gown is recommended.[4]

o Respiratory Protection: Under normal use conditions with adequate ventilation, no protective
equipment is typically needed.[1][2] For large-scale use or in emergencies, use a
NIOSH/MSHA or European Standard EN 136 approved respirator.[2]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemsrc.com/en/cas/105986-54-7_455797.html
https://www.chemsrc.com/en/cas/105986-54-7_455797.html
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.chemsrc.com/en/cas/105986-54-7_455797.html
https://www.fishersci.com/store/msds?partNumber=AC392990250&countryCode=US&language=en
https://www.benchchem.com/product/b189600?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC392990250&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC392990250&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://file.medchemexpress.com/batch_PDF/HY-32167/3-4-Bromophenyl-propanoic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC392990250&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=11449697&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Handling and Storage

» Handling: Ensure adequate ventilation, especially in confined areas.[1][4] Wash hands and
any exposed skin thoroughly after handling.[1][2] Do not eat, drink, or smoke when using this
product.[1] Avoid getting the chemical in eyes, on skin, or on clothing, and prevent ingestion
and inhalation.[1]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5] Store
away from incompatible materials such as strong oxidizing agents.[1]

First Aid Measures

Immediate action is critical in the event of exposure.

If Inhaled: Move the person into fresh air.[6][7] If breathing has stopped or is difficult, provide
artificial respiration and get medical attention if symptoms occur.[2][6]

¢ In Case of Skin Contact: Wash off immediately with plenty of soap and water for at least 15
minutes.[1][2][6] If skin irritation persists, call a physician.[1][2]

¢ In Case of Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15
minutes, also under the eyelids.[1][2] Remove contact lenses if present and easy to do.[1][2]
Seek immediate medical attention.[1]

 |If Swallowed: Rinse mouth with water and drink plenty of water afterwards.[1][2][6] Do NOT
induce vomiting.[5] Call a POISON CENTER or doctor/physician if you feel unwell.[1][2]

Logistical Plans: Spills and Disposal
Accidental Release Measures

o Personal Precautions: Use personal protective equipment as required.[1] Ensure adequate
ventilation and evacuate personnel to safe areas.[5]

o Containment and Clean-Up: For solid spills, sweep up and shovel into suitable containers for
disposal.[1] For liquid spills, soak up with inert absorbent material.[5] Avoid dust formation.[1]
Prevent the product from entering drains, as it should not be released into the environment.

[1][5]
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Waste Disposal

Waste from this product is classified as hazardous.[2] Dispose of contents and containers to an
approved waste disposal plant in accordance with local, regional, and national hazardous
waste regulations.[1][2] Do not empty into drains.[1]

Experimental Protocols and Workflows

While specific experimental methodologies are determined by individual research designs, the
following diagrams illustrate the mandatory safety workflows for handling this chemical.
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Caption: Standard Operating Workflow for Handling Ethyl 4-(4-bromophenyl)butanoate.
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Caption: Emergency Response Plan for an Accidental Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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